N-(2,4-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-(pyrrolidin-1-ylmethyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-24-17-9-10-18(19(13-17)25-2)21-20(23)16-7-5-15(6-8-16)14-22-11-3-4-12-22/h5-10,13H,3-4,11-12,14H2,1-2H3,(H,21,23)
• InChI Key: SZBFPAIBJSRYMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCCC3)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide, commonly known as DMPB, is a synthetic compound used in scientific research. This compound belongs to the class of benzamides and has been studied for its potential applications in the field of neuroscience.

Mechanism of Action

DMPB acts as a selective antagonist of the dopamine D3 receptor. It binds to the receptor and prevents the binding of dopamine, which is the natural ligand of the receptor. This results in a decrease in the activity of the receptor and a reduction in the release of dopamine in the brain.
Biochemical and Physiological Effects:
DMPB has been shown to have anxiolytic and antidepressant effects in animal models. It has also been found to reduce the reinforcing effects of drugs of abuse, such as cocaine and methamphetamine. Additionally, DMPB has been shown to reduce the expression of certain genes involved in the development of addiction.

Advantages and Limitations for Lab Experiments

DMPB has several advantages for use in lab experiments. It is selective for the dopamine D3 receptor, which allows for more specific studies of this receptor. Additionally, it has been shown to have anxiolytic and antidepressant effects, which may be useful for studying these conditions. However, DMPB also has limitations. It has poor solubility in water, which can make it difficult to use in certain experiments. Additionally, its effects on other receptors and neurotransmitters are not well understood.

Future Directions

There are several potential future directions for research on DMPB. One area of interest is its potential use as a treatment for addiction. Studies have shown that DMPB reduces the reinforcing effects of drugs of abuse, and further research could explore its potential as a medication for addiction. Additionally, DMPB could be studied for its effects on other disorders, such as anxiety and depression. Finally, more research is needed to understand the specific mechanisms of action of DMPB and its effects on other receptors and neurotransmitters.

Scientific Research Applications

DMPB has been studied for its potential applications in the field of neuroscience. It has been found to act as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation. DMPB has also been shown to have anxiolytic and antidepressant effects in animal models.